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Compound of Interest

Compound Name: 1,3-Diethoxypropane

Cat. No.: B8821189 Get Quote

Essential Safety and Handling Guide for 1,3-
Diethoxypropane
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,3-Diethoxypropane, designed for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety.

Physicochemical and Hazard Data
Properly understanding the characteristics of 1,3-Diethoxypropane is the first step in safe

handling. Key quantitative data is summarized below.

Table 1: Physical and Chemical Properties of 1,3-Diethoxypropane

Property Value

CAS Number 3459-83-4[1][2]

Molecular Formula C₇H₁₆O₂[2]

Molecular Weight 132.20 g/mol [2]

Boiling Point 148.8°C at 760 mmHg[3]

Flash Point 27.6°C[3]
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| Density | 0.843 g/mL[3] |

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

| Flammable Liquids | Category 3 | H226: Flammable liquid and vapor[1][2] |

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory when handling 1,3-Diethoxypropane. The following

table outlines the minimum required equipment.

Table 3: Required Personal Protective Equipment

Protection Type Specification Rationale

Eye & Face Protection

Tightly fitting safety
goggles with side-shields
(conforming to EN 166 or
NIOSH standards).[4][5]

Protects against splashes
and vapors.

Skin & Body Protection

Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Fire/flame resistant lab coat

and impervious clothing.[4][5]

Prevents skin contact and

protects from flammability

hazards.

| Respiratory Protection | Use exclusively in a well-ventilated area, preferably within a certified

chemical fume hood.[5][6] | Minimizes inhalation of potentially irritating vapors.[4] |

Operational and Disposal Plans
The following step-by-step protocols provide direct guidance for operational and disposal

procedures.

Step-by-Step Handling Protocol
Preparation and Engineering Controls:
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Ensure a certified chemical fume hood is operational.[6]

Verify that a safety shower and eyewash station are unobstructed and accessible.[6]

Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing

equipment) from the immediate work area.[1][5]

When transferring quantities greater than 1 liter, ensure proper grounding and bonding of

containers and receiving equipment to prevent static discharge.[1][7]

Chemical Handling:

Don all required PPE as specified in Table 3.

Handle the chemical within the fume hood.

Use non-sparking tools for all operations.[1][4][5]

Keep the container tightly closed when not in use to minimize vapor release.[1]

Storage:

Store 1,3-Diethoxypropane in a tightly closed container in a cool, dry, and well-ventilated

area.[1][4][5]

Store away from heat, sparks, and open flames.[7]

Ensure the storage location is separate from incompatible materials, such as strong

oxidizing agents.[6]

Emergency Procedures: Spill Response
Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill

is large or ventilation is inadequate.

Control Ignition Sources: Remove all sources of ignition.[5]

Ventilate: Ensure the area is well-ventilated, using the fume hood to contain vapors.
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Contain Spill: Wearing full PPE, contain the spill using an inert, non-combustible absorbent

material (e.g., sand, vermiculite).

Clean Up: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and sealed container for hazardous waste disposal.[5]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Chemical Waste: Dispose of unused 1,3-Diethoxypropane and spill cleanup materials as

hazardous waste. All waste must be placed in appropriately labeled, sealed containers.

Regulatory Compliance: Disposal must be conducted through a licensed waste disposal

facility, adhering to all local, regional, and national regulations.[1][4][7]

Empty Containers: Empty containers may retain product residue and vapors and should be

handled as hazardous.[8] They can be triple-rinsed (with a suitable solvent) and offered for

recycling, or punctured and disposed of as solid waste, in accordance with facility protocols.

[4]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 1,3-
Diethoxypropane.
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1. Preparation
- Verify Fume Hood & Safety Shower

- Remove Ignition Sources
- Grounding Setup

2. Don PPE
- Goggles & Lab Coat

- Chemical-Resistant Gloves

3. Chemical Handling
- Work in Fume Hood

- Use Non-Sparking Tools
- Keep Container Closed

4. Storage
- Cool, Dry, Ventilated Area
- Away from Incompatibles

Post-Use

6. Waste Disposal
- Label Hazardous Waste

- Follow Regulations

End of Workflow

Emergency Event
(e.g., Spill)

For Next Use

5a. Spill Response
- Evacuate & Alert
- Control Ignition

- Contain & Clean Up

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 1,3-Diethoxypropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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